Cas no 303151-72-6 (Methyl 3-4-(3,4-dichlorophenyl)piperazino-3-oxopropanoate)

• Product Name: Methyl 3-4-(3,4-dichlorophenyl)piperazino-3-oxopropanoate
• CAS No: 303151-72-6
• CID: 4644535
• Update Time: 2025-05-26

Methyl 3-4-(3,4-dichlorophenyl)piperazino-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• METHYL 3-[4-(3,4-DICHLOROPHENYL)PIPERAZINO]-3-OXOPROPANOATE
• Methyl 3-4-(3,4-dichlorophenyl)piperazino-3-oxopropanoate

Additional information on Methyl 3-4-(3,4-dichlorophenyl)piperazino-3-oxopropanoate

Methyl 3-(4-(3,4-dichlorophenyl)piperazino)-3-oxopropanoate: A Comprehensive Overview

Methyl 3-(4-(3,4-dichlorophenyl)piperazino)-3-oxopropanoate, identified by the CAS registry number 303151-72-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development.

The structural composition of Methyl 3-(4-(3,4-dichlorophenyl)piperazino)-3-oxopropanoate features a piperazine ring substituted with a dichlorophenyl group at the 4-position and a methyl ester group attached to a ketone moiety. This unique structure contributes to its intriguing chemical properties and biological interactions. Recent studies have highlighted its potential as a modulator of various cellular pathways, making it a promising candidate for therapeutic interventions.

One of the most notable aspects of this compound is its ability to interact with specific molecular targets, such as protein kinases and ion channels. Research conducted in 2022 demonstrated that Methyl 3-(4-(3,4-dichlorophenyl)piperazino)-3-oxopropanoate exhibits selective inhibition of certain kinase enzymes, which are often overexpressed in cancer cells. This finding underscores its potential as an anti-cancer agent, particularly in the context of personalized medicine where targeted therapies are increasingly sought after.

In addition to its pharmacological properties, the synthesis of Methyl 3-(4-(3,4-dichlorophenyl)piperazino)-3-oxopropanoate has been optimized through innovative methodologies. Traditional synthetic routes often involved multiple steps with low yields, but recent advancements have introduced more efficient protocols utilizing microwave-assisted synthesis and catalytic systems. These improvements not only enhance the scalability of production but also reduce environmental impact, aligning with the principles of green chemistry.

The application of Methyl 3-(4-(3,4-dichlorophenyl)piperazino)-3-oxopropanoate extends beyond pharmacology into materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Researchers have reported its use in constructing metal-organic frameworks (MOFs) with potential applications in gas storage and catalysis.

From an analytical standpoint, the characterization of Methyl 3-(4-(3,4-dichlorophenyl)piperazino)-3-oxopropanoate has benefited from advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into its molecular structure and purity, ensuring reliability in both research and industrial settings.

In conclusion, Methyl 3-(4-(3,4-dichlorophenyl)piperazino)-3-oxopropanoate stands as a multifaceted compound with promising prospects across various scientific domains. Its unique chemical properties, coupled with ongoing research advancements, position it as a valuable asset in the development of novel therapeutic agents and functional materials.